1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol

• IUPAC Name: 1-[2-amino-4-(trifluoromethyl)phenyl]piperidin-4-ol
• InChI: InChI=1S/C12H15F3N2O/c13-12(14,15)8-1-2-11(10(16)7-8)17-5-3-9(18)4-6-17/h1-2,7,9,18H,3-6,16H2
• InChI Key: BBFWLSMDOJHTTM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=C(C=C(C=C2)C(F)(F)F)N
• Molecular Formula: C12H15F3N2O
• Molecular Weight: 260.26 g/mol

Description

1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol (1-ATFP) is an important organic compound that has been used in a wide range of laboratory experiments and scientific research applications. It is a fluorinated derivative of the amino acid phenylalanine and is an important building block for the synthesis of many other compounds. 1-ATFP has unique properties that make it a popular choice for use in many scientific experiments and research applications.

Scientific Research Applications

Synthesis and Analgesic Activities

Research has explored the analgesic and anti-inflammatory properties of compounds related to 1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol. For example, a series of related compounds demonstrated significant analgesic activity, with some being more potent than reference compounds like glafenine and aminopyrine (Manoury et al., 1979).

Stereoselective Synthesis of Piperidine Alkaloids

Another study focused on the synthesis of trifluoro-substituted analogues of piperidine alkaloids, including 1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol. This work is significant for its potential applications in medicinal chemistry (Bariau et al., 2006).

Anti-tuberculosis Activity

A novel piperidinol analogue was identified with anti-tuberculosis activity, demonstrating the therapeutic potential of compounds structurally similar to 1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol (Sun et al., 2009).

Anti-cancer Activity

Research into the anti-cancer activity of 1,2,4-triazole derivatives, which are structurally related to 1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol, has shown considerable promise against cancer cells in mice (Arul & Smith, 2016).

Crystal Structure and Anti-TB Activity

The crystal structures of related compounds have been studied, revealing their active properties against multidrug-resistant tuberculosis strains (Souza et al., 2013).

Inhibitors of Soluble Epoxide Hydrolase

A study identified piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, illustrating the compound's potential in various disease models (Thalji et al., 2013).

Aurora Kinase Inhibition for Cancer Treatment

Compounds similar to 1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol have been studied as inhibitors of Aurora A kinase, indicating their potential use in cancer treatment (ヘンリー，ジェームズ, 2006).

Synthesis of Neurokinin Substance P Receptor Antagonists

Enantiopure cis-2-phenyl-3-piperidinol, structurally related to the compound , is a key synthon for neurokinin substance P receptor antagonists, important in neuroscience research (Liang et al., 2005).

Novel Insecticides Development

Research on 1-[(4-Aminophenyl)ethyl]-4-[3-(trifluoromethyl)phenyl]piperazine, structurally akin to 1-[2-Amino-4-(trifluoromethyl)phenyl]-4-piperidinol, shows potential in developing new insecticides with unique modes of action (Cai et al., 2010).